5-chloro-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H18ClN3O3/c1-24-15-5-4-12(18)8-13(15)17(23)19-6-7-21-10-20-14(9-16(21)22)11-2-3-11/h4-5,8-11H,2-3,6-7H2,1H3,(H,19,23)
• InChI Key: HIDFTVNBJLTCRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCCN2C=NC(=CC2=O)C3CC3
• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol

Description

5-chloro-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-methoxybenzamide, also known as CPOP, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. CPOP has been found to inhibit the activity of several enzymes and proteins that are involved in various physiological processes, including cancer cell growth and inflammation.

Scientific Research Applications

Molecular Structure and Drug Properties
The molecular structure and properties of compounds structurally related to 5-chloro-N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-methoxybenzamide have been studied to understand their physical and chemical characteristics. For example, the structure of glibenclamide, which shares a similar chemical backbone, has been analyzed in both solution and solid states to determine its stability and possible tautomeric forms. This research provides insights into the behavior of similar compounds under various conditions (Sanz et al., 2012).

Antimicrobial and Anti-inflammatory Applications
Research on derivatives of similar compounds has demonstrated significant antimicrobial and anti-inflammatory activities. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized and shown to possess COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory properties. These findings suggest the potential for similar compounds to be developed into new therapeutic agents for treating inflammatory diseases and pain (Abu‐Hashem et al., 2020).

Anticancer Activity
Another area of interest is the anticancer activity of compounds with similar structures. For example, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide has been studied for its antiproliferative activity against various cancer cell lines, including colon, lung, and gastric cancers. The research indicates promising anticancer activity, highlighting the potential for developing new anticancer therapies (Huang et al., 2020).

Pharmacokinetics and Drug Interaction
The pharmacokinetics and interactions of related compounds have also been a subject of study. For example, the metabolism and excretion pathways of metoclopramide, a compound with a similar structure, have been examined in animal models to understand its transformation products in the body. This research is crucial for developing drugs with better efficacy and reduced side effects (Arita et al., 1970).